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Compound of Interest |

Compound Name: N-Benzylanthranilic acid
CAS No.: 6622-55-5
Cat. No.: B141590
Get Quote
. J

CAS: 6622-55-5 | Formula: C14H13NO2 | MW: 227.26 Da[1]

Executive Summary & Analytical Significance

N-Benzylanthranilic acid (NBAA) is a critical pharmacophore intermediate used primarily in
the synthesis of acridone alkaloids and non-steroidal anti-inflammatory drugs (NSAIDs).[1] In
drug development, it serves as a model compound for studying ortho-substituted benzoic acid
metabolism.[1] In forensic chemistry, it is monitored as a structural analogue to controlled
precursors (e.g., N-acetylanthranilic acid) used in the illicit synthesis of methaqualone.

Core Analytical Challenge: The molecule contains both a secondary amine and a carboxylic
acid in an ortho arrangement. This creates two specific mass spectrometry challenges:

e Thermal Instability (GC-MS): The free acid is prone to thermal cyclization (dehydration) to
form acridone species in the injection port, necessitating derivatization.

« lonization Competition (LC-MS): The zwitterionic nature requires careful pH control to
optimize positive mode electrospray ionization (ESI+).[1]
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Physicochemical Profile

Understanding the physical properties is the first step to designing a robust extraction and
ionization strategy.

Property Value Analytical Implication

Distinct from N-
CAS Registry 6622-55-5 Benzoylanthranilic acid (579-
93-1).[1][2]

Target for High-Resolution MS

Exact Mass 227.0946 Da
(HRMS).
] Mobile phase pH must be <
pKa (Acid) ~3.89 o
3.0 for full protonation in ESI+.
Retains well on C18; requires
LogP ~3.07 ) ] )
high % organic for elution.
) ) High enough for GC, but
Melting Point 177-185 °C

derivatization is preferred.

GC-MS Analysis: Protocol & Fragmentation

Context: GC-MS is the gold standard for impurity profiling and forensic identification.[1] Direct
injection of the free acid is discouraged due to peak tailing and thermal degradation.

Experimental Protocol: Silyl-Derivatization

Objective: Cap the carboxylic acid and amine protons to form the Trimethylsilyl (TMS)
derivative, improving volatility and peak shape.[1]

Sample Prep: Dissolve 1 mg NBAA in 500 pL dry Ethyl Acetate.

Derivatization: Add 50 pL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

Incubation: Heat at 70°C for 30 minutes.

Injection: 1 uL splitless at 260°C.
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e Column: DB-5MS or equivalent (30m x 0.25mm x 0.25um).

El Fragmentation Pathway (70 eV)

The Electron Impact (EI) spectrum is dominated by the stability of the benzyl cation and the
"ortho effect" characteristic of anthranilic acids.

Diagnostic lons:

e m/z 91 (Base Peak): Tropylium ion (C7H~7*). Formed by the cleavage of the N-benzyl bond.
[1] This is the most abundant ion.

e m/z 227 (Molecular lon, M*): Visible but often low intensity relative to the base peak.

e m/z 209 [M - 18]*: Loss of water (H20).[1] This is a signature "ortho effect” where the amine
hydrogen interacts with the carboxyl group, leading to cyclization (acridone-like transition
state) and water elimination.[1]

e m/z 299 (Di-TMS Derivative): If fully derivatized (COOH and NH both silylated), the
molecular ion shifts to 371, but mono-TMS (COOH only) at m/z 299 is common if the amine
is sterically hindered.[1]

Visualization: GC-MS Workflow & Logic
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Caption: Figure 1. Derivatization workflow and subsequent Electron Impact (El) fragmentation
logic for N-Benzylanthranilic acid.
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LC-MS/MS Analysis: Protocol & Transitions

Context: LC-MS is preferred for biological matrices (plasma/urine) or trace impurity analysis
where derivatization is impractical.[1]

Experimental Protocol: ESI+

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8um).

Mobile Phase A: Water + 0.1% Formic Acid (Critical for protonation of the amine).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]

Gradient: 10% B to 90% B over 5 minutes.

lonization: Electrospray lonization (ESI), Positive Mode.

MRM Transitions (Multiple Reaction Monitoring)

The precursor ion is the protonated molecule
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Transition Precursor Collision Mechanistic
Product (m/z) ..
Type (m/z) Energy (eV) Origin

Cleavage of the

N-C bond
Quantifier 228.1 91.1 20-25 yielding the

stable benzyl

cation.[1]

Loss of H20

([M+H - 18]%).[1]
Qualifier 1 228.1 210.1 15-20 Diagnostic of the

ortho acid-amine

structure.

Loss of the
benzyl group
(neutral toluene
Qualifier 2 228.1 136.0 30 loss equivalent),
leaving the
protonated

anthranilic core.

Mechanistic Deep Dive: The Ortho Effect &
Cyclization

The most scientifically interesting aspect of NBAA mass spectrometry is the Ortho Effect.
Unlike meta or para isomers, the ortho position allows the amine hydrogen and the carboxyl
hydroxyl to interact spatially.

o Water Loss (m/z 209/210): Upon excitation, the molecule undergoes an intramolecular
condensation. The amine nitrogen attacks the carbonyl carbon, expelling water.

o Acridone Formation: This pathway effectively mimics the synthetic route to Acridone. In the
mass spectrometer, this is observed as the [M-18] peak. If the source temperature is too high
(in GC), this conversion can happen thermally before ionization, leading to incorrect
identification of the parent molecule as an acridone derivative.
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Visualization: Fragmentation Pathways
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Caption: Figure 2. Competing fragmentation pathways in ESI+ mode. Path A dominates at
higher collision energies; Path B is diagnostic for the ortho-substitution pattern.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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